Cas no 2228142-32-1 ((5-nitropyridin-2-yl)methanesulfonyl fluoride)

• Product Name: (5-nitropyridin-2-yl)methanesulfonyl fluoride
• CAS No: 2228142-32-1
• MF: C₆H₅FN₂O₄S
• MW: 220.178303480148
• CID: 5867347
• PubChem ID: 165652474
• Update Time: 2025-10-29

(5-nitropyridin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-nitropyridin-2-yl)methanesulfonyl fluoride
• EN300-1584657
• 2228142-32-1

• Inchi： 1S/C6H5FN2O4S/c7-14(12,13)4-5-1-2-6(3-8-5)9(10)11/h1-3H,4H2
• InChI Key： SQWZMWWENVHLHO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CN=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 219.99540598g/mol
• Monoisotopic Mass: 219.99540598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on (5-nitropyridin-2-yl)methanesulfonyl fluoride

5-Nitropyridin-2-yl Methanesulfonyl Fluoride: A Comprehensive Overview

The compound 5-nitropyridin-2-yl methanesulfonyl fluoride, with the CAS number 2228142-32-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The molecule consists of a pyridine ring substituted with a nitro group at the 5-position and a methanesulfonyl fluoride group at the 2-position, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of sulfonyl fluorides as reactive intermediates in organic synthesis. The sulfonyl fluoride group in this compound is particularly reactive, enabling it to participate in nucleophilic substitutions, which are crucial for constructing complex molecular architectures. Researchers have demonstrated that this compound can serve as an effective precursor for synthesizing bioactive molecules, including potential drug candidates. For instance, its ability to undergo ring-opening reactions under mild conditions has been exploited to develop novel heterocyclic compounds with promising pharmacological profiles.

In addition to its role in organic synthesis, 5-nitropyridin-2-yl methanesulfonyl fluoride has shown potential in the field of materials science. The nitro group on the pyridine ring imparts electronic properties that make this compound suitable for applications in optoelectronics and sensors. Recent advancements in nanotechnology have utilized this compound as a precursor for synthesizing functional materials with tailored electronic characteristics. Its ability to form stable coordination complexes has also been explored for catalytic applications, further underscoring its versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Subsequent fluorination steps are carried out under controlled conditions to introduce the sulfonyl fluoride group. Recent innovations in fluorination techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also developed eco-friendly synthesis routes that minimize the use of hazardous reagents, aligning with current trends toward sustainable chemistry.

From a pharmacological perspective, 5-nitropyridin-2-yl methanesulfonyl fluoride has been investigated for its potential as an anti-inflammatory and anti-cancer agent. Preclinical studies have shown that derivatives of this compound exhibit selective inhibition of certain enzymes associated with inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways has raised hopes for its application in developing targeted therapies for various diseases. Ongoing clinical trials are expected to provide deeper insights into its therapeutic potential.

In conclusion, 5-nitropyridin-2-yl methanesulfonyl fluoride, CAS number 2228142-32-1, is a multifaceted chemical entity with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.